Cas no 60643-05-2 (2-Butanone, 1-(1,3-dioxolan-2-yl)-)

2-Butanone, 1-(1,3-dioxolan-2-yl)- structure

60643-05-2 structure

Product name:2-Butanone, 1-(1,3-dioxolan-2-yl)-

CAS No:60643-05-2

MF:C₇H₁₂O₃

MW:144.16838

CID:496375

PubChem ID:71400486

Chemical and Physical Properties
Related Products

2-Butanone, 1-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- 2-Butanone, 1-(1,3-dioxolan-2-yl)-
- 1-(1,3-dioxolan-2-yl)butan-2-one

Computed Properties

Exact Mass: 144.07866
Monoisotopic Mass: 144.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

2-Butanone, 1-(1,3-dioxolan-2-yl)- Related Literature

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2. A bluish-green emitting organic compound methyl 3-[(E)-(2-hydroxy-1-naphthyl)methylidene]carbazate: spectroscopic, thermal, fluorescence, antimicrobial and molecular docking studies†

G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
3. A combined vacuum ultraviolet laser and synchrotron pulsed field ionization study of BCl3†

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